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Compound of Interest

Compound Name: L-Talitol

cat. No.: B1222340

For Immediate Release

This technical guide provides a comprehensive overview of L-Talitol, a sugar alcohol with
potential applications in pharmaceutical and research settings. This document outlines its
chemical properties, synthesis, and analytical methodologies, catering to researchers,
scientists, and professionals in drug development.

CAS Number: 60660-58-4 Molecular Formula: CeH140s

Core Chemical and Physical Properties

L-Talitol, a hexitol, is a sugar alcohol that is an epimer of other common polyols such as
mannitol and sorbitol. Its distinct stereochemistry imparts unique physical and chemical
characteristics relevant to its biological activity and application.

Property Value Reference
CAS Number 60660-58-4
Molecular Formula CeH1406
Molecular Weight 182.17 g/mol
White to off-white powder or
Appearance
crystals
Solubility Soluble in water
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Synthesis of L-Talitol

The synthesis of L-Talitol can be achieved through the reduction of L-talose. While specific,
detailed industrial-scale protocols are proprietary, a common laboratory-scale method involves
catalytic hydrogenation.

Experimental Protocol: Catalytic Hydrogenation of L-
Talose

Objective: To synthesize L-Talitol by the reduction of the aldehyde group of L-talose.
Materials:

o L-talose

e Deionized water

o Raney Nickel or Palladium on Carbon (Pd/C) catalyst
e Hydrogen gas (H2)

o High-pressure reactor (autoclave)

 Filtration apparatus (e.g., Celite bed)

» Rotary evaporator

o Recrystallization solvent (e.g., ethanol/water mixture)
Procedure:

o Dissolution: Dissolve a known quantity of L-talose in deionized water within the high-
pressure reactor.

o Catalyst Addition: Carefully add the Raney Nickel or Pd/C catalyst to the solution. The
catalyst loading is typically 5-10% by weight of the starting sugar.
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» Hydrogenation: Seal the reactor and purge it with nitrogen gas to remove any oxygen.
Subsequently, pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100
atm).

o Reaction: Heat the mixture to a specified temperature (e.g., 100-150 °C) with continuous
stirring. The reaction is typically monitored by measuring hydrogen uptake.

o Cooling and Filtration: Once the reaction is complete, cool the reactor to room temperature
and carefully vent the excess hydrogen. Filter the reaction mixture through a bed of Celite to
remove the catalyst.

 Purification: Concentrate the filtrate using a rotary evaporator to obtain the crude L-Talitol.
Further purify the product by recrystallization from a suitable solvent system, such as an
ethanol/water mixture, to yield pure L-Talitol crystals.

e Drying: Dry the purified crystals under vacuum.

L-Talitol Synthesis Workflow
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Caption: Workflow for the synthesis of L-Talitol via catalytic hydrogenation.

Potential Signaling Pathway Interactions

While the specific signaling pathways directly modulated by L-Talitol are not yet extensively
characterized in publicly available literature, polyols can sometimes influence cellular
processes. One area of interest for novel sugar derivatives is their potential interaction with
pattern recognition receptors, such as Toll-like receptors (TLRs), which are crucial in the innate
immune response.
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TLRs recognize pathogen-associated molecular patterns (PAMPs) and damage-associated
molecular patterns (DAMPSs), initiating signaling cascades that lead to the activation of
transcription factors like NF-kB and the production of inflammatory cytokines. The MyD88-
dependent pathway is a central signaling route for most TLRs.
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Hypothetical TLR Signaling Pathway
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 To cite this document: BenchChem. [L-Talitol: A Technical Overview for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222340#|-talitol-cas-number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1222340#l-talitol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1222340#l-talitol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1222340#l-talitol-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1222340?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

